2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-acetyl-7-ethylindol-1-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H22N2O3/c1-4-15-7-5-10-18-19(14(2)24)12-23(21(15)18)13-20(25)22-16-8-6-9-17(11-16)26-3/h5-12H,4,13H2,1-3H3,(H,22,25)
• InChI Key: UGHXOKXNZMETQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2CC(=O)NC3=CC(=CC=C3)OC)C(=O)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known as eticlopride and is a member of the phenylpiperidine class of compounds. Eticlopride has been studied extensively for its effects on the central nervous system and its potential use in the treatment of various neurological disorders.

Mechanism of Action

Eticlopride works by blocking the dopamine D2 receptors in the brain. Dopamine is a neurotransmitter that plays a key role in regulating mood, behavior, and movement. By blocking the D2 receptors, eticlopride reduces the activity of dopamine in the brain, which can have therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects:
Eticlopride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the brain, which can improve cognitive function. Eticlopride has also been shown to increase the release of serotonin, which can improve mood and reduce anxiety. In addition, eticlopride has been shown to reduce the release of glutamate, which can be neurotoxic in high concentrations.

Advantages and Limitations for Lab Experiments

Eticlopride has several advantages for use in lab experiments. It is a highly selective D2 receptor antagonist, which means that it can be used to study the specific effects of dopamine on the brain. Eticlopride is also relatively stable and can be easily synthesized in the lab. However, eticlopride does have some limitations. It is not effective at blocking other types of dopamine receptors, which can limit its usefulness in certain experiments. In addition, eticlopride can have off-target effects on other neurotransmitter systems, which can complicate data interpretation.

Future Directions

There are several future directions for research on eticlopride. One area of interest is the potential use of eticlopride in the treatment of drug addiction. Eticlopride has been shown to reduce the rewarding effects of drugs such as cocaine and amphetamines, which could make it a useful tool in addiction treatment. Another area of interest is the potential use of eticlopride in the treatment of depression and anxiety. Eticlopride has been shown to increase the release of serotonin, which is a key neurotransmitter involved in mood regulation. Finally, there is interest in developing new compounds based on the structure of eticlopride that could have even greater selectivity and efficacy.

Scientific Research Applications

Eticlopride has been extensively studied for its effects on the central nervous system. It is a selective dopamine D2 receptor antagonist that has been shown to have potential therapeutic properties in the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. Eticlopride has also been studied for its potential use in the treatment of other disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).